N-(2-fluorobenzyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-(thiophene-3-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H12FN3O3S/c17-12-4-2-1-3-10(12)7-18-15(22)13-8-23-16(19-13)20-14(21)11-5-6-24-9-11/h1-6,8-9H,7H2,(H,18,22)(H,19,20,21)
• InChI Key: ACUXCWVECFCYMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=COC(=N2)NC(=O)C3=CSC=C3)F
• Molecular Formula: C16H12FN3O3S
• Molecular Weight: 345.3 g/mol

Description

N-(2-fluorobenzyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide, also known as ABT-199 or Venetoclax, is a small molecule inhibitor that selectively targets B-cell lymphoma 2 (BCL-2) protein. BCL-2 protein is overexpressed in many cancers, including hematological malignancies, and is responsible for promoting cell survival and preventing apoptosis. Venetoclax has shown promising results in preclinical and clinical trials for the treatment of various cancers, particularly in chronic lymphocytic leukemia (CLL) and acute myeloid leukemia (AML).

Scientific Research Applications

Chemical Synthesis and Catalysis

Tempering Reactivities of Gold Carbenes : A study by Luo et al. (2012) discusses the use of bidentate ligands in gold-catalyzed reactions to temper the reactivities of α-oxo gold carbenes, leading to the efficient synthesis of oxazoles. This research demonstrates the potential of using gold catalysis in developing new synthetic methods for oxazole derivatives, which may be relevant to the synthesis of compounds similar to N-(2-fluorobenzyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide (Luo et al., 2012).

Biological Activities

Antifungal and Antimicrobial Activities : The synthesis and biological evaluation of various derivatives, including benzene-carboxamide and thiophene-carboxamide derivatives, have been investigated for their potential biological activities. For instance, Başoğlu et al. (2013) explored the antimicrobial and antilipase activities of ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, showing some compounds possess moderate antimicrobial activity (Başoğlu et al., 2013). Although these studies do not directly mention N-(2-fluorobenzyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide, they highlight the interest in related structures for their potential biological activities.

Fluorescence and Sensing Applications

Fluorescence Chemosensors : Liu et al. (2022) developed thiophene-2-yl)oxazole derived chemosensors for the detection of Ga3+, showcasing the potential of oxazole derivatives in fluorescence-based sensing applications. These findings suggest the structural framework of N-(2-fluorobenzyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide could be explored for similar sensing purposes (Liu et al., 2022).